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Compound of Interest

Compound Name:
3,3-Dimethylcyclohexyl methyl

ketone

Cat. No.: B1205454 Get Quote

An In-depth Technical Guide on the Physical Properties of 3,3-Dimethylcyclohexyl methyl
ketone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,3-
Dimethylcyclohexyl methyl ketone. The information is presented to be a valuable resource

for researchers, scientists, and professionals involved in drug development and other scientific

endeavors requiring detailed knowledge of this compound.

Compound Identification
IUPAC Name: 1-(3,3-dimethylcyclohexyl)ethanone[1]

Synonyms: 3,3-Dimethylcyclohexyl methyl ketone, Herbac[1][2]

CAS Number: 25304-14-7[1][2][3][4][5]

Molecular Formula: C₁₀H₁₈O[1][2][3][4]

Molecular Weight: 154.25 g/mol [1][3][4]
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The quantitative physical data for 3,3-Dimethylcyclohexyl methyl ketone are summarized in

the table below for easy reference and comparison.

Physical Property Value Units

Molecular Weight 154.25 g/mol [1][3][4]

Appearance Colorless liquid -[1][4]

Boiling Point 202.8 °C at 760 mmHg[1][4]

Density 0.875 g/cm³[1][4]

Refractive Index 1.437 -[1][4]

Flash Point 82 °C[4]

Vapor Pressure 0.287 mmHg at 25°C[4]

Experimental Protocols
Detailed experimental protocols for the determination of key physical properties of liquid

ketones like 3,3-Dimethylcyclohexyl methyl ketone are outlined below. These are

generalized standard procedures.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for determining the boiling point of a small amount of liquid is the

capillary method.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)
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Heat source (Bunsen burner or heating mantle)

Procedure:

A small quantity of the 3,3-Dimethylcyclohexyl methyl ketone is placed into the fusion

tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

liquid.

The fusion tube is attached to a thermometer, ensuring the bulb of the thermometer and the

fusion tube are at the same level.

The entire assembly is clamped and immersed in a Thiele tube or an oil bath.

The apparatus is heated slowly and uniformly.

As the temperature rises, air trapped in the capillary tube will slowly be expelled.

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will

emerge from the open end of the capillary tube.

The heat source is then removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. The density of a liquid can be accurately

determined using a pycnometer or a specific gravity bottle.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance
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Constant temperature water bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately determined

using an analytical balance (m₁).

The pycnometer is then filled with distilled water of a known density at a specific temperature

and weighed again (m₂). The temperature of the water should be recorded.

The pycnometer is emptied, dried, and then filled with 3,3-Dimethylcyclohexyl methyl
ketone. Care is taken to ensure no air bubbles are trapped.

The filled pycnometer is placed in a constant temperature water bath to bring the liquid to the

desired temperature.

The pycnometer is then weighed to determine the mass of the ketone (m₃).

The volume of the pycnometer is calculated from the mass of the water and its known

density at that temperature.

The density of the 3,3-Dimethylcyclohexyl methyl ketone is then calculated by dividing the

mass of the ketone by the volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance and can be used to identify a pure

compound or determine the composition of a mixture.

Apparatus:

Abbe refractometer

Constant temperature water bath
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Dropper

Soft tissue paper

Procedure:

The prisms of the Abbe refractometer are cleaned with a soft tissue and a suitable solvent

(e.g., ethanol or acetone) and allowed to dry.

A few drops of 3,3-Dimethylcyclohexyl methyl ketone are placed on the surface of the

lower prism using a clean dropper.

The two prisms are closed and clamped together.

Water from a constant temperature bath is circulated through the jackets of the prisms to

maintain a constant temperature, typically 20°C.

The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into

focus.

The coarse and fine adjustment knobs are used to bring the boundary line between the light

and dark fields into the field of view and make it sharp.

The adjustment knob is turned until the boundary line is centered on the crosshairs.

The refractive index is then read directly from the instrument's scale.

Visualization of Structural-Property Relationships
The following diagram illustrates the logical relationship between the molecular structure of 3,3-
Dimethylcyclohexyl methyl ketone and its key physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical properties of 3,3-Dimethylcyclohexyl methyl
ketone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205454#physical-properties-of-3-3-
dimethylcyclohexyl-methyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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